Cas no 3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-)

• Product name: Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
• CAS No: 3722-61-0
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 1482833
• PubChem ID: 2232664

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
• 1-methoxy-2-[3-(2-methoxyphenoxy)propoxy]benzene
• Cambridge id 5362780
• CB07244
• CBMicro_004906
• DTXSID40367124
• 3722-61-0
• SR-01000207100-1
• SMSF0005723
• BIM-0005066.P001
• SR-01000207100

• Inchi： InChI=1S/C17H20O4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
• InChI Key： PHDJRROBCDCWPT-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1OCCCOC2=CC=CC=C2OC

Computed Properties

• Exact Mass: 378.10634
• Monoisotopic Mass: 288.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 123.2